Cas no 302938-12-1 (4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide
• CAS No: 302938-12-1
• MF: C₂₁H₁₄N₂O₂S
• MW: 358.413063526154
• CID: 6141916
• PubChem ID: 1548726
• Update Time: 2025-05-20

4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide
• N-(benzo[d]thiazol-2-yl)-4-benzoylbenzamide
• Benzamide, N-2-benzothiazolyl-4-benzoyl-
• AKOS001035611
• 302938-12-1
• N-(1,3-benzothiazol-2-yl)-4-benzoylbenzamide
• AB00129896-02
• CHEMBL4632656
• SR-01000419871-1
• SR-01000419871
• F0161-0236
• BDBM50544483
• Oprea1_782087
• Z30199630
• WAY-382520
• SCHEMBL17916702

• Inchi： 1S/C21H14N2O2S/c24-19(14-6-2-1-3-7-14)15-10-12-16(13-11-15)20(25)23-21-22-17-8-4-5-9-18(17)26-21/h1-13H,(H,22,23,25)
• InChI Key： WUYJTKVQECUKMU-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 358.07759887g/mol
• Monoisotopic Mass: 358.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• pka: 8.35±0.70(Predicted)

Additional information on 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide

Introduction to 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide (CAS No. 302938-12-1) and Its Emerging Applications in Chemical Biology

4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide, identified by its unique Chemical Abstracts Service (CAS) number 302938-12-1, is a structurally sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzoyl group and a 1,3-benzothiazol-2-yl moiety linked to a benzamide backbone, exhibits promising biological activities that make it a valuable candidate for further investigation. The benzoyl group is well-known for its role in enhancing the bioavailability and metabolic stability of various pharmacophores, while the 1,3-benzothiazole scaffold is frequently employed in medicinal chemistry due to its broad spectrum of biological interactions. The combination of these structural elements suggests that 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide may possess unique pharmacological properties suitable for therapeutic applications.

The compound’s molecular framework is characterized by a rigid aromatic system, which can contribute to its binding affinity and selectivity in biological targets. Recent studies have highlighted the importance of such rigid scaffolds in drug design, as they can stabilize enzyme-substrate interactions and improve receptor binding. The presence of the benzoyl group at the C-4 position of the benzene ring further enhances its potential as a pharmacological tool by increasing hydrophobicity and facilitating interactions with hydrophobic pockets in proteins.

1,3-Benzothiazole, a heterocyclic compound with a nitrogen and sulfur atom in its ring structure, is widely recognized for its diverse biological activities. It has been implicated in various pharmacological mechanisms, including anti-inflammatory, antimicrobial, and anticancer effects. In the context of 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide, the 1,3-benzothiazol-2-yl moiety may serve as a key pharmacophore responsible for mediating interactions with biological targets. This moiety’s ability to engage in hydrogen bonding and π-stacking interactions with biomolecules makes it an attractive feature for drug development.

The benzamide group at the N-position of the molecule introduces another layer of functionality that can influence its biological behavior. Benzamides are commonly found in biologically active compounds due to their ability to modulate enzyme activity and receptor binding. The specific positioning of the benzamide group in 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide may allow it to interact with specific residues in target proteins, thereby modulating their function. This structural feature has been exploited in the development of various drugs that target enzymes such as kinases and proteases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide with high precision. These tools have been instrumental in identifying potential drug candidates by analyzing their interactions with biological targets at an atomic level. Studies have demonstrated that molecules with similar structural motifs to 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide can exhibit inhibitory effects on various enzymes and receptors involved in diseases such as cancer and inflammation.

The therapeutic potential of 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide has been explored in several preclinical studies. Research indicates that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The benzoyl group’s ability to interact with hydrophobic pockets in proteins suggests that it could interfere with inflammatory mediators by inhibiting their activity or preventing their aggregation. Additionally, the 1,3-benzothiazole scaffold may contribute to its anti-inflammatory effects by interacting with nuclear factor kappa B (NFκB), a transcription factor central to inflammatory responses.

In oncology research, 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide has shown promise as an inhibitor of certain kinases implicated in cancer progression. Kinases are enzymes that play critical roles in cell signaling pathways involved in cell growth, division, and survival. By inhibiting these kinases, 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide may disrupt aberrant signaling pathways that drive cancer cell proliferation. Preliminary studies have suggested that this compound can selectively inhibit specific kinases while minimizing toxicity to normal cells. This selectivity is crucial for developing effective anticancer therapies.

The synthesis of 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzoyl group typically involves acylation reactions using appropriate acyl chlorides or carboxylic acids under mild basic conditions. The subsequent coupling of the 1,3-benzothiazol-2-yl moiety requires careful consideration of reaction conditions to avoid side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like 4-benzoyl-N-(1,3-benzothiazol-2-yl)benzamide, making it more accessible for further research.

The pharmacokinetic properties of 4-benzoyl-N-(1,3-benzo-thiazol -2 -yl)benzamide are also critical factors to consider when evaluating its potential as a therapeutic agent. Studies have shown that molecules with similar structural features often exhibit moderate solubility and bioavailability characteristics suitable for oral administration. However， optimizing these properties further may be necessary depending on intended clinical applications。 Factors such as metabolic stability，distribution，and excretion will need thorough investigation through preclinical studies before moving into human trials。

The emerging field of cheminformatics has played a pivotal role in advancing our understanding of how structural features influence biological activity。 By leveraging large datasets containing experimentally derived bioactivity data， researchers can identify patterns that correlate specific structural motifs—such as those present in 4 - benzoy l -N -( 13 -b en z o thia z ol - 22 y l ) b en z am ide—with particular biological functions。 These insights enable more targeted drug discovery efforts， reducing reliance on traditional trial-and-error approaches。

The integration of artificial intelligence (AI) into drug discovery workflows has further accelerated progress。 Machine learning models trained on vast chemical and biological datasets can predict potential drug candidates with remarkable accuracy。 These models take into account not only molecular structure but also physicochemical properties、biological target interactions，and even potential side effects。 Such computational tools are particularly valuable when dealing with complex molecules like 4 - ben z o y l -N -(13 -b en z o thia z ol -22 y l ) b en z am ide， where multiple functional groups contribute to overall activity。

In conclusion，4 - ben z o y l -N -(13 -b en z o thia z ol -22 y l ) b en z am ide (CAS No .30 29 38 -12 -01 ) represents an exciting opportunity for therapeutic development due to its unique structural features and promising biological activities。 Its combination of a benzoy l group ，a 13 -b en z o thia z ol e scaffold ，and a b en za m ide moiety positions it as a versatile tool for modulating key biological pathways involved i n diseases such as cancer ，inflammation ，and other disorders 。 With continued research utilizing advanced computational methods ，synthetic strategies ，and preclinical testing ，this compound holds significant potential for improving human health outcomes。